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Compound of Interest

Compound Name: NEO-823

Cat. No.: B1518082

This technical guide provides a comprehensive overview of the properties of the organic
nonlinear optical (NLO) material NEO-823. It is intended for researchers, scientists, and drug
development professionals who are interested in the potential applications of advanced optical
materials. This document details the known physical and optical properties of NEO-823,
outlines typical experimental protocols for characterization, and provides visualizations of
relevant workflows.

Core Properties of NEO-823

NEO-823 is an organic NLO material recognized for its high electro-optic (EO) effects.[1] It is a
complex organic molecule, identified by the CAS RN 1267603-73-5.[2] Its chemical name is 2-
[4-[2-[5-[2-(Benzyloxy)-4-(dibutylamino)styryl]thiophen-2-yl]vinyl]-3-cyano-5-phenyl-5-
(trifluoromethyl)furan-2(5H)-ylidene]malononitrile.[2] Organic NLO materials like NEO-823 are
of significant interest for applications in high-speed optical devices due to their potential to
surpass the speed limitations of traditional inorganic dielectric materials.[1]

The key properties of NEO-823 are summarized in the table below. These values highlight its
significant nonlinear optical response, making it a candidate for various advanced applications.
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Property Value Conditions Reference
Maximum Absorption
823 nm - [1]

Wavelength (Amax)
Hyperpolarizability (3) 1670 x 10-30 esu - [1]
Electro-optic @1550nm (20wt% in

. 75 pm/V [1]
Coefficient (rs3) PMMA host polymer)

Potential Applications

The high electro-optic coefficient of NEO-823 makes it particularly suitable for a range of
photonic applications.[3] When blended with a host polymer like polymethylmethacrylate
(PMMA), an organic EO polymer can be created.[1] This allows for the fabrication of thin films
that can be integrated into various devices.[3]

Key research applications for NEO-823 include:

» Ultra-high-speed optical modulation devices: For use in optical telecommunication networks

to convert electrical signals to optical signals.[1]

o Terahertz radiation devices: Leveraging its fast response times for generating and detecting

THz waves.[1]

» Highly-sensitive electric field sensors: Utilizing the electro-optic effect to detect minute

changes in electric fields.[1]

Experimental Protocols

While the specific synthesis and characterization protocols for NEO-823 are detailed in the
patent literature (WO 2011024774), this section outlines general and widely accepted
methodologies for characterizing the properties of organic NLO materials.[1]

The electro-optic coefficient is a critical measure of an NLO material's ability to change its
refractive index in response to an applied electric field. A common method for its determination
in thin films is the Teng-Man technique.
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o Sample Preparation: An organic EO polymer is prepared by blending NEO-823 into a host
polymer such as PMMA.[1] This solution is then spin-coated onto a substrate (e.g., indium tin
oxide-coated glass) to form a thin film. A top electrode is deposited on the film to create a
sandwich structure.

e Poling: To induce a non-centrosymmetric alignment of the NLO chromophores, the film is
heated to near its glass transition temperature and a strong DC electric field is applied
across the electrodes.[3] The film is then cooled to room temperature while the field is
maintained, locking in the molecular orientation.

o Measurement: The rs3 coefficient is measured by passing a polarized laser beam (e.g., at
1550 nm) through the poled film. A modulating AC voltage is applied across the film, which
induces a change in the material's birefringence. This change is detected as a modulation in
the intensity of the transmitted light, from which the rs3 value can be calculated.

The Z-scan technique is a widely used method to determine the nonlinear absorption
coefficient () and the nonlinear refractive index (nz) of NLO materials.[4][5]

o Experimental Setup: A high-intensity laser beam is focused using a convex lens. The
material sample (in solution or as a thin film) is placed on a translation stage that allows it to
be moved along the axis of the focused beam (the z-axis).

o Open-Aperture Z-scan: To measure the nonlinear absorption, the total transmitted intensity of
the laser beam through the sample is measured by a photodetector as the sample is moved
through the focal point. A decrease in transmission at the focus indicates reverse saturable
absorption, while an increase indicates saturable absorption.

o Closed-Aperture Z-scan: To measure the nonlinear refraction, an aperture is placed before
the photodetector. The self-focusing or self-defocusing of the beam as it passes through the
material causes changes in the intensity passing through the aperture. The shape of the
resulting transmittance curve reveals the sign and magnitude of the nonlinear refractive
index.

Standard material characterization techniques are employed to understand the structural and
thermal properties of new NLO materials.[6][7]
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» Single Crystal X-ray Diffraction: Determines the precise crystal structure of the material,
which is crucial for understanding the origin of its NLO properties.[6][7]

» Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifies the functional groups present in
the molecule, confirming its chemical structure.[6]

e Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) and differential scanning
calorimetry (DSC) are used to determine the material's thermal stability and melting point,
which are critical for device fabrication and operational lifetime.[6][7]

Visualizations

The following diagrams illustrate common workflows and conceptual pathways relevant to the
characterization and application of NLO materials like NEO-823.
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Caption: Workflow for NLO material characterization and device fabrication.
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Caption: Logical workflow of the Z-scan experimental technique.
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Hypothetical Biosensing Application
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Caption: Signaling pathway for a hypothetical NEO-823 based biosensor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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